Cas no 161017-23-8 (Gualamycin)

• Product Name: Gualamycin
• CAS No: 161017-23-8
• MF: C₂₁H₃₈N₂O₁₇
• MW: 590.529628276825
• CID: 215406
• Update Time: 2024-03-01

Gualamycin Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinebutanoicacid, a-[[4-O-(2-amino-2-deoxy-b-D-gulopyranosyl)-a-D-galactopyranosyl]oxy]-b,g,3,4-tetrahydroxy-5-(hydroxymethyl)-, (aR,bS,gS,2S,3S,4S,5S)- (9CI)
• 2-Pyrrolidinebutanoicacid, a-[[4-O-(2-amino-2-deoxy-b-D-gulopyranosyl)-a-D-galactopyranosyl]oxy]-b,g,3,4-tetrahydroxy-5-(hydr
• Gualamycin
• NK 11687

• Inchi： 1S/C21H38N2O17/c22-7-11(29)10(28)5(2-25)37-20(7)39-17-6(3-26)38-21(16(34)15(17)33)40-18(19(35)36)14(32)13(31)8-12(30)9(27)4(1-24)23-8/h4-18,20-21,23-34H,1-3,22H2,(H,35,36)/t4-,5+,6+,7+,8-,9-,10-,11-,12-,13-,14-,15+,16+,17-,18+,20-,21+/m0/s1
• InChI Key： IZZRXUHORVVNQL-LLEMLHBASA-N
• SMILES： O([C@H]1[C@@H]([C@@H]([C@H]([C@@H](CO)O1)O)O)N)[C@H]1[C@@H](CO)O[C@@H]([C@@H]([C@H]1O)O)O[C@@H](C(=O)O)[C@H]([C@H]([C@@H]1[C@@H]([C@H]([C@H](CO)N1)O)O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 40
• Rotatable Bond Count: 11
• Complexity: 828
• Topological Polar Surface Area: 335
• XLogP3: -5.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminoglycosides